Cas no 690961-89-8 (2-{3-cyano-4-(3,4-dimethoxyphenyl)-6-phenylpyridin-2-ylsulfanyl}acetamide)

• Product Name: 2-{3-cyano-4-(3,4-dimethoxyphenyl)-6-phenylpyridin-2-ylsulfanyl}acetamide
• CAS No: 690961-89-8
• MF: C₂₂H₁₉N₃O₃S
• MW: 405.46956372261
• CID: 5419172
• Update Time: 2025-10-28

2-{3-cyano-4-(3,4-dimethoxyphenyl)-6-phenylpyridin-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[3-cyano-4-(3,4-dimethoxyphenyl)-6-phenylpyridin-2-yl]sulfanylacetamide
• 2-{3-cyano-4-(3,4-dimethoxyphenyl)-6-phenylpyridin-2-ylsulfanyl}acetamide

• Inchi： 1S/C22H19N3O3S/c1-27-19-9-8-15(10-20(19)28-2)16-11-18(14-6-4-3-5-7-14)25-22(17(16)12-23)29-13-21(24)26/h3-11H,13H2,1-2H3,(H2,24,26)
• InChI Key： YZVKRMYFDPMPEX-UHFFFAOYSA-N
• SMILES： C(N)(=O)CSC1=NC(C2=CC=CC=C2)=CC(C2=CC=C(OC)C(OC)=C2)=C1C#N

Additional information on 2-{3-cyano-4-(3,4-dimethoxyphenyl)-6-phenylpyridin-2-ylsulfanyl}acetamide

Comprehensive Overview of 2-{3-cyano-4-(3,4-dimethoxyphenyl)-6-phenylpyridin-2-ylsulfanyl}acetamide (CAS No. 690961-89-8)

2-{3-cyano-4-(3,4-dimethoxyphenyl)-6-phenylpyridin-2-ylsulfanyl}acetamide (CAS No. 690961-89-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound features a unique molecular structure combining a cyano group, dimethoxyphenyl moiety, and a phenyl-substituted pyridine core, making it a versatile intermediate for drug discovery and advanced material synthesis.

The chemical properties of 2-{3-cyano-4-(3,4-dimethoxyphenyl)-6-phenylpyridin-2-ylsulfanyl}acetamide are characterized by its moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, while exhibiting limited solubility in water. Its molecular weight and logP value suggest potential bioavailability, a critical factor for researchers exploring its pharmacological applications. Recent studies have focused on its potential as a kinase inhibitor scaffold, particularly in oncology research, where modified pyridine derivatives show promise in targeted cancer therapies.

In the field of medicinal chemistry, this compound's structural features - the electron-withdrawing cyano group and electron-donating methoxy groups - create an interesting electronic profile that may influence protein binding interactions. Computational modeling studies suggest potential activity against various enzyme targets, though experimental validation is ongoing. The acetamide tail provides a convenient site for further molecular modifications, making it a valuable building block for combinatorial chemistry approaches.

The synthetic applications of 2-{3-cyano-4-(3,4-dimethoxyphenyl)-6-phenylpyridin-2-ylsulfanyl}acetamide extend beyond pharmaceuticals. Materials scientists have investigated its potential in creating organic semiconductors and photoactive materials, owing to its conjugated π-system and tunable electronic properties. The compound's thermal stability, as demonstrated by thermogravimetric analysis (TGA), makes it suitable for applications requiring moderate temperature processing.

From a market perspective, the demand for specialized heterocyclic compounds like 2-{3-cyano-4-(3,4-dimethoxyphenyl)-6-phenylpyridin-2-ylsulfanyl}acetamide has grown steadily, driven by increased pharmaceutical R&D investment and the search for novel small molecule therapeutics. Suppliers typically offer this compound in research quantities (milligram to gram scale) with >95% purity, as verified by HPLC analysis. Current pricing reflects its status as a research-grade specialty chemical rather than a bulk commodity.

Analytical characterization of 2-{3-cyano-4-(3,4-dimethoxyphenyl)-6-phenylpyridin-2-ylsulfanyl}acetamide typically includes 1H NMR, 13C NMR, and mass spectrometry data to confirm structure and purity. The compound shows characteristic UV-Vis absorption in the 250-350 nm range, with fluorescence properties that vary depending on solvent polarity - a feature that has attracted attention for potential sensor applications.

Recent innovations in green chemistry have explored more sustainable synthesis routes for this class of compounds, addressing growing concerns about environmental impact in chemical production. Researchers have reported improved yields using catalytic methods that reduce waste generation compared to traditional approaches. These developments align with the pharmaceutical industry's increasing focus on green synthetic methodologies.

Storage and handling recommendations for 2-{3-cyano-4-(3,4-dimethoxyphenyl)-6-phenylpyridin-2-ylsulfanyl}acetamide suggest protection from light and moisture, with ideal storage conditions at -20°C under inert atmosphere for long-term preservation. Standard laboratory safety protocols apply when working with this compound, including the use of personal protective equipment appropriate for handling fine chemicals.

The scientific literature contains limited but growing references to 2-{3-cyano-4-(3,4-dimethoxyphenyl)-6-phenylpyridin-2-ylsulfanyl}acetamide, primarily in patent applications related to kinase inhibitors and central nervous system therapeutics. Its structural similarity to known bioactive molecules continues to drive interest among medicinal chemists exploring new structure-activity relationships in drug discovery programs.

Future research directions for this compound may include exploration of its biological activity profile through high-throughput screening, optimization of its synthetic route for scale-up production, and investigation of its potential in material science applications such as organic electronics. The compound's versatile structure positions it as a potentially valuable tool in multiple areas of chemical research and development.